Cas no 825608-17-1 (N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide)

• Product Name: N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide
• CAS No: 825608-17-1
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• CID: 5437971
• PubChem ID: 1259068
• Update Time: 2025-06-10

N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• MLS000676372
• SR-01000301121-1
• HMS2655L09
• N,N-dimethyl-4-(o-tolyl)piperazine-1-sulfonamide
• N,N-dimethyl-4-(2-methylphenyl)-1-piperazinesulfonamide
• Z274553998
• F3083-0210
• SR-01000301121
• CHEMBL1897225
• SMR000301137
• 825608-17-1
• AKOS002245029
• VU0327103-2
• N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide

• Inchi： 1S/C13H21N3O2S/c1-12-6-4-5-7-13(12)15-8-10-16(11-9-15)19(17,18)14(2)3/h4-7H,8-11H2,1-3H3
• InChI Key： LKBZBPWDEJHOGP-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCN(C2=CC=CC=C2C)CC1

Computed Properties

• Exact Mass: 283.13544809g/mol
• Monoisotopic Mass: 283.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 432.1±44.0 °C(Predicted)
• pka: 5.55±0.40(Predicted)

Additional information on N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide

Professional Introduction to N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide (CAS No. 825608-17-1)

N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide, a compound with the chemical identifier CAS No. 825608-17-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural motif of N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide incorporates a sulfonamide group, which is a key pharmacophore in many drugs due to its ability to enhance binding affinity and metabolic stability.

The sulfonamide functional group in this molecule is particularly noteworthy for its role in modulating biological pathways. Sulfonamides have been extensively studied for their antimicrobial properties, as well as their utility in treating various inflammatory and autoimmune conditions. The presence of the dimethyl and 2-methylphenyl substituents further tailors the pharmacokinetic and pharmacodynamic properties of the compound, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel piperazine-based compounds for neurological disorders. Piperazines are known to interact with a variety of neurotransmitter receptors, including dopamine receptors, which are implicated in conditions such as Parkinson's disease, schizophrenia, and depression. The specific arrangement of atoms in N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide suggests that it may exhibit potent activity at these receptors, potentially leading to new treatments for these challenging diseases.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery. These compounds have shown promise in preclinical models for their ability to inhibit key enzymes and receptors involved in disease pathways. For instance, sulfonamides have been investigated for their potential role in modulating the Hedgehog signaling pathway, which is relevant to various cancers and developmental disorders. The structural features of N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide align well with this pathway, suggesting potential therapeutic benefits.

The synthesis of N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonamide group necessitates careful handling of reactive intermediates and optimization of purification techniques. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore the compound's biological activities on a larger scale.

One of the most compelling aspects of this compound is its potential for further derivatization to create analogs with enhanced or modified biological profiles. By varying substituents such as the methyl groups or the phenyl ring, researchers can fine-tune the pharmacological properties of N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide. This flexibility is crucial for developing lead compounds that can be optimized through structure-activity relationship (SAR) studies.

The pharmacological evaluation of N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide has already begun in several academic institutions. Initial findings suggest that it exhibits moderate affinity for certain neurotransmitter receptors, indicating potential therapeutic utility. However, more comprehensive studies are needed to fully understand its mechanism of action and side effect profile. Preclinical trials are being planned to assess its efficacy and safety in animal models before moving on to human trials.

The development of new pharmaceuticals is a complex process that involves collaboration between chemists, biologists, pharmacologists, and clinicians. The compound N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide exemplifies this interdisciplinary approach by combining innovative chemical synthesis with rigorous biological testing. Its unique structure and promising preliminary results make it a valuable asset in the ongoing quest to discover new treatments for human diseases.

In conclusion, N,N-dimethyl-4-(2-methylphenyl)piperazine-1-sulfonamide (CAS No. 825608-17-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its structural features and preliminary biological activity warrant further investigation into its therapeutic potential. As research continues, this compound may contribute to the development of novel treatments for neurological disorders and other diseases.